3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-ol

• IUPAC Name: 3-iodo-1-(oxan-2-yl)indazol-5-ol
• InChI: InChI=1S/C12H13IN2O2/c13-12-9-7-8(16)4-5-10(9)15(14-12)11-3-1-2-6-17-11/h4-5,7,11,16H,1-3,6H2
• InChI Key: PBRYTCBDUXUKLU-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=C(C=C(C=C3)O)C(=N2)I
• Molecular Formula: C12H13IN2O2
• Molecular Weight: 344.15 g/mol

Description

3-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-ol is a useful research compound. Its molecular formula is C12H13IN2O2 and its molecular weight is 344.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Applications : This compound is involved in various synthetic processes. For example, its derivative p-iodo-1-[(tetrahydro-2H-pyran-2-yl)oxy]benzene reacts in the synthesis of complex molecules, highlighting its utility in organic chemistry. The synthesis involves coupling with 2-methylbut-3-yn-2-ol, followed by further transformations (Lai, Liu, Xu, & Shen, 2006).
• Structural Analysis and Tautomerism : Studies on similar structures, such as 2,3a,4,5-tetrahydro-7-hydroxy-3H-benz[g]indazol-3-one, reveal insights into tautomeric structures and their spectral properties, which are crucial for understanding the behavior of these compounds under different conditions (Thyvelikakath et al., 1974).

Applications in Drug Synthesis and Pharmacology

• Role in Heterocyclic Synthesis : This compound plays a significant role in the synthesis of novel heterocyclic compounds, which are foundational in drug development and pharmacology. For instance, its derivatives have been used in the synthesis of 3-heteroaryl N-1-functionalized indazoles, showcasing its importance in medicinal chemistry (Fraile, Martín, Ruano, Díaz, & Arranz, 2011).
• Advancements in Organic Synthesis : Its structural analogs are used in the innovative synthesis of fused polycyclic ring systems, a critical aspect in the development of new pharmaceuticals (Someswarao, Khan, Reddy, & Sridhar, 2018).

Novel Approaches in Chemical Reactions

• Innovative Chemical Reactions : The compound's analogs have been used in iodine(III)-mediated synthesis, demonstrating its versatility in facilitating unique chemical reactions (Prakash, Hussain, Aneja, Sharma, & Aneja, 2011).
• Catalytic Applications : Its structure is significant in catalytic processes, such as in the Pd(II)-catalyzed C-3 arylation of indazoles, a method crucial for producing compounds with potential applications in various fields, including agrochemicals and pharmaceuticals (Ye, Edmunds, Morris, Sale, Zhang, & yu, 2013).